N'-(diphenylmethylene)-2-[4-(2-pyrimidinyl)piperazino]acetohydrazide

• IUPAC Name: N-(benzhydrylideneamino)-2-(4-pyrimidin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C23H24N6O/c30-21(18-28-14-16-29(17-15-28)23-24-12-7-13-25-23)26-27-22(19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-13H,14-18H2,(H,26,30)
• InChI Key: NZFVHAMBKVSOKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NN=C(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC=CC=N4
• Molecular Formula: C23H24N6O
• Molecular Weight: 400.5 g/mol

Description

N'-(diphenylmethylene)-2-[4-(2-pyrimidinyl)piperazino]acetohydrazide, also known as DPPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DPPA belongs to the class of hydrazide compounds, which are known for their diverse biological activities, including antitumor, antimicrobial, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

N'-(diphenylmethylene)-2-[4-(2-pyrimidinyl)piperazino]acetohydrazide and its derivatives have been studied for their antiproliferative activity against human cancer cell lines. For instance, compounds synthesized from related structures demonstrated significant activity on various cancer cell lines, suggesting potential as anticancer agents (Mallesha et al., 2012).

Synthesis of Heterocyclic Nitrogen Compounds

Research into the synthesis of new heterocyclic nitrogen compounds starting from related substances like Pyromellitic dianhydride has been conducted. These compounds could have a wide range of applications, including in medicinal chemistry (Abo-Bakr et al., 2012).

Formation of Heterocyclic Compounds

The compound has been used in studies focusing on the formation of various heterocyclic compounds. These include imidazolidinone, triazinone, and pyrimidinone derivatives, indicating its versatility in synthesizing diverse chemical structures (Matsuda et al., 1976).

Polymer Synthesis

It has applications in the synthesis of ordered polymers. For example, research involving direct polycondensation using related compounds has been done, indicating potential use in materials science (Yu et al., 1999).

Development of PAF Antagonists

Its derivatives have been explored in the development of PAF (Platelet-Activating Factor) antagonists, which have therapeutic potential in various cardiovascular and inflammatory conditions (Carceller et al., 1993).

Coordination Chemistry and Structural Dynamics

The compound has been utilized in coordination chemistry and structural dynamics studies, forming a part of research into novel coordination polymer materials (Hawes et al., 2016).